N-(5-chloro-2-methoxyphenyl)-2-{1-[(4-methylphenyl)carbonyl]-3-oxodecahydroquinoxalin-2-yl}acetamide

• Molecular Formula: C25H28ClN3O4
• Molecular Weight: 470.0 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[1-(4-methylbenzoyl)-3-oxo-2,4,4a,5,6,7,8,8a-octahydroquinoxalin-2-yl]acetamide
• InChI: InChI=1S/C25H28ClN3O4/c1-15-7-9-16(10-8-15)25(32)29-20-6-4-3-5-18(20)28-24(31)21(29)14-23(30)27-19-13-17(26)11-12-22(19)33-2/h7-13,18,20-21H,3-6,14H2,1-2H3,(H,27,30)(H,28,31)
• InChI Key: UXJQETXIYSETOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2C3CCCCC3NC(=O)C2CC(=O)NC4=C(C=CC(=C4)Cl)OC

Description

N-(5-chloro-2-methoxyphenyl)-2-{1-[(4-methylphenyl)carbonyl]-3-oxodecahydroquinoxalin-2-yl}acetamide is a structurally complex acetamide derivative featuring a decahydroquinoxalin bicyclic core. The compound includes a 5-chloro-2-methoxyphenyl group and a 4-methylphenyl carbonyl substituent, which influence its physicochemical properties, such as lipophilicity and hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes::

Synthesis from 4-Methoxyphenyl Isocyanate and 5-Chloro-2-methoxyaniline:

Industrial Production Methods:

Chemical Reactions Analysis

Reactions::

Oxidation and Reduction:

Substitution Reactions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound likely interacts with specific molecular targets or pathways.
• Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural and functional differences between the target compound and similar acetamide derivatives:

Compound Name & CAS No.	Core Structure	Key Substituents/Modifications	Molecular Weight (g/mol)	Notable Properties/Activities
Target Compound (No CAS provided)	Decahydroquinoxalin	5-Cl-2-MeO-phenyl; 4-MePh-CO	Not reported	Conformational rigidity due to bicyclic core
N-(5-Chloro-2-methylphenyl)-2-[1-(2-MeO-benzoyl)-3-oxo-decahydroquinoxalin-2-yl]acetamide (1025062-87-6)	Decahydroquinoxalin	5-Cl-2-MePh; 2-MeO-benzoyl	Not reported	Structural isomerism (substituent position)
2-{2-[(5-Cl-2-MeO-phenyl)imino]-3-ethyl-4-oxo-thiazolidin-5-yl}-N-(5-Cl-2-MePh)acetamide (489436-27-3)	Thiazolidinone	Thiazolidinone ring; imino group	466.38	Potential antimicrobial/antidiabetic activity (heterocyclic core)
N-(5-Cl-2-MeO-phenyl)-2-[[3-(4-Cl-Ph)-4-oxo-pyrimidoindol-2-yl]sulfanyl]acetamide (536715-55-6)	Pyrimido[5,4-b]indole	Sulfanyl linker; pyrimidoindole core	Not reported	Enhanced π-π stacking (aromatic core)
2-Chloro-N-aryl substituted oxadiazole-thiol derivatives (e.g., 6e)	1,3,4-Oxadiazole	Oxadiazole-thiol; 4-MeO-phenyl pyridine	~450–500 (estimated)	Cytotoxicity (IC50: 2.2–15.5 μM)

Key Observations:

Core Heterocyclic Systems: The target compound’s decahydroquinoxalin core provides conformational rigidity, which may enhance binding specificity compared to monocyclic systems like thiazolidinone .

Substituent Effects :

• Chloro and methoxy groups on aromatic rings are common across analogs, enhancing lipophilicity and metabolic stability .
• The 4-methylphenyl carbonyl group in the target compound may increase steric bulk compared to smaller substituents (e.g., methoxy in ), affecting solubility and membrane permeability .

Biological Activity Trends: Oxadiazole-thiol derivatives () exhibit notable cytotoxicity (IC50 ~2–15 μM), suggesting that sulfur-containing moieties enhance anticancer activity . The absence of a sulfanyl or thiol group in the target compound may limit its direct cytotoxicity but could improve selectivity for non-cancer targets (e.g., neurological or anti-inflammatory pathways).

Physicochemical and Pharmacokinetic Insights

• Lipophilicity : The target compound’s 4-methylphenyl carbonyl and chloro-methoxyphenyl groups likely elevate LogP compared to analogs with polar substituents (e.g., oxadiazole-thiols) .
• Conformational Flexibility: The decahydroquinoxalin core restricts rotational freedom, which may reduce entropic penalties during protein binding relative to flexible analogs (e.g., piperidin-4-ylidene derivatives in ) .